Cas no 2137995-37-8 (6-{2-(dimethylamino)ethylamino}-7-fluoro-2-methyl-3,4-dihydroquinazolin-4-one)

• Product Name: 6-{2-(dimethylamino)ethylamino}-7-fluoro-2-methyl-3,4-dihydroquinazolin-4-one
• CAS No: 2137995-37-8
• MF: C₁₃H₁₇FN₄O
• MW: 264.298685789108
• CID: 6419544
• PubChem ID: 165864056
• Update Time: 2025-10-28

6-{2-(dimethylamino)ethylamino}-7-fluoro-2-methyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-{2-(dimethylamino)ethylamino}-7-fluoro-2-methyl-3,4-dihydroquinazolin-4-one
• EN300-1165209
• 2137995-37-8
• 6-{[2-(dimethylamino)ethyl]amino}-7-fluoro-2-methyl-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C13H17FN4O/c1-8-16-11-7-10(14)12(15-4-5-18(2)3)6-9(11)13(19)17-8/h6-7,15H,4-5H2,1-3H3,(H,16,17,19)
• InChI Key： PMNLYJHMOSALJM-UHFFFAOYSA-N
• SMILES： FC1C=C2C(C(NC(C)=N2)=O)=CC=1NCCN(C)C

Computed Properties

• Exact Mass: 264.13863934g/mol
• Monoisotopic Mass: 264.13863934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7Ų

Additional information on 6-{2-(dimethylamino)ethylamino}-7-fluoro-2-methyl-3,4-dihydroquinazolin-4-one

Introduction to 6-{2-(dimethylamino)ethylamino}-7-fluoro-2-methyl-3,4-dihydroquinazolin-4-one (CAS No. 2137995-37-8) and Its Emerging Applications in Chemical Biology

6-{2-(dimethylamino)ethylamino}-7-fluoro-2-methyl-3,4-dihydroquinazolin-4-one, identified by its CAS number 2137995-37-8, represents a structurally sophisticated compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its fluoro-substituted quinazoline core and a unique amine side chain, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and therapeutic development.

The quinazoline scaffold is a well-documented motif in medicinal chemistry, renowned for its broad spectrum of biological activities. Compounds derived from this framework have been extensively investigated for their potential as kinase inhibitors, anticancer agents, and antimicrobial agents. The introduction of a fluoro group at the 7-position of the quinazoline ring enhances the metabolic stability and binding affinity of the molecule, a feature that has been strategically leveraged in the design of novel therapeutic agents. The presence of a 2-methyl group further modulates the electronic properties of the ring, contributing to the compound's overall pharmacokinetic profile.

The amine side chain, specifically 2-(dimethylamino)ethylamino, adds an additional layer of complexity to the molecule. This polar and basic moiety not only influences the solubility and bioavailability of the compound but also provides a site for interactions with biological targets. The dimethylamine substituent is particularly noteworthy, as it has been shown to enhance binding interactions with certain protein receptors, thereby increasing the compound's efficacy. This structural feature aligns with current trends in drug design, where optimizing both potency and selectivity is paramount.

In recent years, there has been a surge in research focused on developing small molecules that can modulate protein-protein interactions (PPIs). Quinazoline derivatives have emerged as key players in this field due to their ability to interact with hydrophobic pockets on target proteins. The fluorine atom at the 7-position of 6-{2-(dimethylamino)ethylamino}-7-fluoro-2-methyl-3,4-dihydroquinazolin-4-one (CAS No. 2137995-37-8) has been particularly effective in improving binding affinity to these targets. This has led to several studies exploring its potential as an inhibitor for various kinases implicated in cancer and inflammatory diseases.

One of the most compelling aspects of this compound is its potential application in oncology research. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with cancer development. By designing molecules that can selectively inhibit aberrant kinase activity, researchers aim to develop therapies that can target cancer cells while minimizing side effects on healthy tissues. The structural features of 6-{2-(dimethylamino)ethylamino}-7-fluoro-2-methyl-3,4-dihydroquinazolin-4-one make it an attractive candidate for such applications.

Recent preclinical studies have demonstrated encouraging results when this compound is tested against various cancer cell lines. The ability of the fluoro-substituted quinazoline core to interact with specific kinase domains has been shown to disrupt signaling pathways that promote tumor growth and survival. Additionally, the dimethylamino side chain appears to enhance cellular uptake and intracellular stability, further improving its therapeutic potential. These findings have prompted further investigation into its mechanism of action and potential clinical applications.

Beyond oncology, 6-{2-(dimethylamino)ethylamino}-7-fluoro-2-methyl-3,4-dihydroquinazolin-4-one (CAS No. 2137995-37-8) has also shown promise in other therapeutic areas. Its ability to modulate PPIs suggests potential applications in treating inflammatory diseases and neurodegenerative disorders. In particular, kinases involved in inflammation have been identified as key targets for anti-inflammatory therapies. By inhibiting these kinases, it may be possible to develop novel drugs that offer more effective relief from symptoms without the systemic side effects associated with traditional anti-inflammatory medications.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it increasingly feasible to produce high-purity samples for research purposes. Techniques such as multi-step organic synthesis combined with modern purification methods have enabled researchers to obtain sufficient quantities of 6-{2-(dimethylamino)ethylamino}-7-fluoro-2-methyl-3,4-dihydroquinazolin-4-one (CAS No. 2137995-37-8) for detailed biological evaluation.

In conclusion,6-{2-(dimethylamino)ethylamino}-7-fluoro-2-methyl-3,4-dihydroquinazolin-4-one represents a promising lead compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents targeting various diseases, particularly cancer and inflammatory disorders. As research continues to uncover new biological functions and mechanisms associated with this molecule, it is likely that its applications will expand even further.